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Compound of Interest

Compound Name: 2-Methoxydecanoic acid

CAS No.: 66018-29-9

Cat. No.: B14473127

Get Quote

Executive Summary & Risk Context
Do not treat this merely as a generic fatty acid. While decanoic acid (Capric acid) is a mild

irritant, the

-methoxy substitution at the C2 position significantly alters its physicochemical profile and
biological interaction.

In metabolic research, 2-methoxy substituted fatty acids are frequently utilized specifically

because they resist

-oxidation. This metabolic stability implies that if the compound enters the body (via inhalation
or percutaneous absorption), it may persist longer than natural fatty acids, potentially acting as
a metabolic disruptor or false substrate.

Operational Directive: Adopt a Universal Precaution strategy. We assume the compound

possesses higher skin permeability than its non-methylated analog due to the ether linkage

reducing hydrogen bond donation potential, increasing lipophilicity.
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Hazard Identification & PPE Selection Matrix
Structure-Activity Relationship (SAR) Hazard
Assessment
Since specific toxicological data for 2-Methoxydecanoic acid is often limited in standard SDS

databases, we apply SAR logic:

Parent Structure (Decanoic Acid): Skin/Eye Irritant (H315, H319).

Functional Group (Methoxy-): Enhances solvent properties; potential for increased dermal

penetration.

Physical State: Low-melting solid or viscous liquid (dependent on purity/temperature).

PPE Selection Table
The following matrix defines the minimum acceptable protection.
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PPE Category Standard Requirement
Technical Specification &
Rationale

Hand Protection Nitrile (Double Gloved)

Inner: 4 mil (0.10mm) Nitrile

(Dexterity)Outer: 5-8 mil (0.12-

0.20mm) Nitrile

(Barrier)Rationale: Lipophilic

compounds permeate latex

rapidly. The methoxy group

increases solvent-like

behavior. Change outer gloves

immediately upon splash.

Eye Protection Safety Glasses w/ Side Shields

ANSI Z87.1 compliant. Note: If

handling >5g of dry powder

outside a hood (not

recommended), upgrade to

Chemical Goggles to prevent

dust migration.

Respiratory Engineering Control (Primary)

Fume Hood is mandatory for

heating or powder

handling.Secondary: If hood is

unavailable, use N95

(particulate) or P100 (if

aerosolized).

Body Defense Lab Coat (Natural Fiber)

100% Cotton or treated

Nomex. Avoid synthetic blends

that melt on skin contact if a

fire occurs (fatty acids are

combustible).

Decision Logic: PPE & Engineering Controls
The following decision tree illustrates the operational logic for selecting controls based on the

experimental state of the chemical.
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Start: Handling 2-Methoxydecanoic Acid

Determine Physical State

Solid / Powder

Weighing

Liquid / Solution (DMSO/EtOH)

Dissolved

Risk: Dust Inhalation

Risk: Enhanced Skin Absorption

Action: Work in Fume Hood
(Sash at safe height)

Action: Double Nitrile Gloves
(Change every 30 mins)

Combined Protocol
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Figure 1: Decision logic for PPE selection based on the physical state and associated risks of

2-Methoxydecanoic acid.

Operational Protocols
A. Weighing & Solubilization (Critical Step)
Fatty acid derivatives are often "sticky" or waxy. Static electricity can cause the powder to

"jump," creating an inhalation hazard.
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Preparation:

Equip PPE as defined in Section 2.

Use an anti-static gun on the weigh boat if available.

Pre-weigh the solvent (e.g., DMSO, Ethanol) in the destination vial to minimize transfer

losses.

Transfer:

Do not use plastic spatulas (leaching risk). Use stainless steel or glass.

Transfer solid directly into the pre-weighed solvent vial.

Why: This "weigh-by-difference" or "direct-to-solvent" method eliminates the step of

scraping waxy solid off a weigh boat, reducing exposure risk.

Solubilization:

Solvent Choice: Soluble in Ethanol, DMSO, and Chloroform. Poorly soluble in water.

Vortexing: Cap the vial tightly before vortexing. Ensure the cap liner is Teflon (PTFE)

faced, not plain pulp/aluminum, which fatty acids can degrade.

B. Experimental Workflow & Waste Management

Stock Storage
(-20°C, Desiccated)

Weighing
(Fume Hood)

Equilibrate to RT Solubilization
(DMSO/EtOH)

Avoid Aerosol

Experiment
(Cell Culture/Assay)Dilute

Disposal
(Organic Stream)Excess Stock
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Figure 2: Operational workflow ensuring containment from storage to disposal.
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Emergency Response & Disposal
Spill Cleanup (Laboratory Scale < 50mL)

Evacuate the immediate area if dust is airborne.

Don PPE: Goggles, double nitrile gloves, lab coat.

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then wipe up.

Liquid (Solvent): Use vermiculite or absorbent pads.

Decontamination: Scrub the area with 70% Ethanol followed by soap and water. Fatty acids

leave a greasy residue that can be slippery and retain the chemical; ethanol solubilizes this

residue effectively.

Disposal Compliance
Classification: Non-halogenated Organic Waste.

Segregation: Do NOT pour down the drain. Even if non-toxic in small amounts, fatty acids

can precipitate in plumbing (saponification with basic waste) causing clogs.

Labeling: Clearly tag as "2-Methoxydecanoic Acid Solution - Organic Solvent."

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 549854, 2-Methoxydecanoic acid. Retrieved from [Link]

European Chemicals Agency (ECHA).Registration Dossier - Fatty Acids and Derivatives.

(General guidance on fatty acid toxicity).[1] Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance (OSHA

3404-11R). Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b14473127/docs?utm_src=pdf-body#senior-scientist-s-guide-safe-handling-logistics-for-2-methoxydecanoic-acid
https://www.benchchem.com/product/b14473127/docs?utm_src=pdf-body#senior-scientist-s-guide-safe-handling-logistics-for-2-methoxydecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxydecanoic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC4110677/
https://echa.europa.eu/
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14473127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthesis of the novel (±)-2-methoxy-6-icosynoic acid – a fatty acid that induces death of
neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
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2-Methoxydecanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14473127/docs#senior-scientist-s-guide-safe-
handling-logistics-for-2-methoxydecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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